Cas no 1310111-89-7 (3-[(Pyrrolidin-3-yl)formamido]propanoic acid)

• Product Name: 3-[(Pyrrolidin-3-yl)formamido]propanoic acid
• CAS No: 1310111-89-7
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 6216450
• PubChem ID: 63006147
• Update Time: 2025-05-23

3-[(Pyrrolidin-3-yl)formamido]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1310111-89-7
• 3-[(pyrrolidin-3-yl)formamido]propanoic acid
• AKOS012304806
• EN300-717395
• 3-[(Pyrrolidin-3-yl)formamido]propanoic acid

• Inchi： 1S/C8H14N2O3/c11-7(12)2-4-10-8(13)6-1-3-9-5-6/h6,9H,1-5H2,(H,10,13)(H,11,12)
• InChI Key： AIQBRWNOPYTXCK-UHFFFAOYSA-N
• SMILES： O=C(C1CNCC1)NCCC(=O)O

Computed Properties

• Exact Mass: 186.10044231g/mol
• Monoisotopic Mass: 186.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 78.4Ų

Additional information on 3-[(Pyrrolidin-3-yl)formamido]propanoic acid

3-[(Pyrrolidin-3-yl)formamido]propanoic Acid: A Comprehensive Overview

3-[(Pyrrolidin-3-yl)formamido]propanoic acid, a compound with the CAS number 1310111-89-7, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound, often referred to as pyrrolidine-containing formamide derivative, is a member of the broader class of formamide derivatives, which are widely studied for their versatility in organic synthesis and bioactive properties.

The structure of 3-[(Pyrrolidin-3-yl)formamido]propanoic acid consists of a pyrrolidine ring attached to a formamide group, which is further connected to a propanoic acid moiety. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of applications. Recent studies have highlighted its potential in drug delivery systems, where its ability to form stable complexes with hydrophobic drugs has been exploited to enhance bioavailability.

One of the most promising areas of research involving this compound is its role in peptide synthesis. The formamide group in pyrrolidine-containing formamide derivative acts as an efficient coupling agent, facilitating the formation of peptide bonds under mild conditions. This property has led to its use in solid-phase peptide synthesis (SPPS), a method that has revolutionized the field of protein chemistry.

In addition to its role in peptide synthesis, pyrrolidine-containing formamide derivative has also been investigated for its potential as a catalyst in organic reactions. Its ability to stabilize transition states through hydrogen bonding interactions has made it a valuable tool in asymmetric catalysis, particularly in the synthesis of chiral compounds.

Recent advancements in computational chemistry have further enhanced our understanding of the electronic properties of pyrrolidine-containing formamide derivative. Quantum mechanical studies have revealed that the compound exhibits significant electron-withdrawing effects due to the presence of the formamide group, which influences its reactivity in various chemical transformations.

The versatility of pyrrolidine-containing formamide derivative extends to its applications in materials science. Researchers have explored its use as a precursor for the synthesis of functional polymers, where its ability to undergo polymerization under controlled conditions has been leveraged to create materials with tailored properties.

Moreover, the compound has shown potential in biochemistry as a ligand for metal ions. Its ability to coordinate with transition metals such as copper and zinc has opened avenues for its use in metalloenzyme mimicry and catalytic processes.

In conclusion, pyrrolidine-containing formamide derivative (CAS 1310111-89-7) is a multifaceted compound with diverse applications across various scientific disciplines. From peptide synthesis and catalysis to materials science and biochemistry, this compound continues to be a subject of intense research interest. As new insights into its properties emerge, it is poised to play an even more significant role in advancing scientific and technological frontiers.